N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide

• IUPAC Name: 4-phenyl-N-[[1-(1,3-thiazol-2-ylmethyl)piperidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C23H25N3OS/c27-23(21-10-8-20(9-11-21)19-6-2-1-3-7-19)25-15-18-5-4-13-26(16-18)17-22-24-12-14-28-22/h1-3,6-12,14,18H,4-5,13,15-17H2,(H,25,27)
• InChI Key: MYOUVAQLEBJDHV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=NC=CS2)CNC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C23H25N3OS
• Molecular Weight: 391.5 g/mol

Description

N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various cancers and autoimmune diseases.

Mechanism of Action

N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide inhibits the activity of Bruton's tyrosine kinase (BTK), which is a key mediator of B cell receptor (BCR) and Fc receptor signaling. BTK plays a critical role in the development, activation, and survival of B cells. Inhibition of BTK by N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide leads to the inhibition of BCR signaling, which ultimately leads to the inhibition of B cell proliferation and survival. N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide also inhibits the activation of T cells by inhibiting the activity of interleukin-2-inducible T-cell kinase (ITK), which is a key mediator of T cell receptor signaling.
Biochemical and Physiological Effects:
N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide has been shown to have several biochemical and physiological effects. It inhibits the phosphorylation of BTK and downstream signaling molecules, leading to the inhibition of B cell proliferation and survival. N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide also inhibits the production of cytokines and chemokines that are involved in the pathogenesis of autoimmune diseases. In preclinical studies, N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide has been shown to have a favorable safety profile with no significant adverse effects on the cardiovascular, respiratory, or central nervous systems.

Advantages and Limitations for Lab Experiments

N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has a high potency and selectivity for BTK and ITK, which makes it an ideal tool for studying the role of these kinases in various diseases. However, N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide has some limitations for lab experiments. It has a short half-life and requires frequent dosing in animal studies. It also has poor solubility in water, which can limit its use in certain experimental settings.

Future Directions

For research include the development of N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide as a therapeutic agent, the identification of biomarkers, the development of more potent and selective BTK inhibitors, and the investigation of the role of BTK and ITK in other diseases.

Synthesis Methods

The synthesis of N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide involves a multi-step process that starts with the reaction of 2-chloro-1,3-thiazole with methylamine to form 1-methyl-1,3-thiazol-2-amine. The next step involves the reaction of 1-methyl-1,3-thiazol-2-amine with 3-piperidinemethanol to form N-[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methanol. The final step involves the reaction of N-[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methanol with 4-biphenylcarboxylic acid chloride to form N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide.

Scientific Research Applications

N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide has been extensively studied for its potential therapeutic applications in various cancers and autoimmune diseases. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in preclinical studies. N-{[1-(1,3-thiazol-2-ylmethyl)-3-piperidinyl]methyl}-4-biphenylcarboxamide has also been shown to inhibit the activation of B cells and T cells, which are involved in the pathogenesis of autoimmune diseases.